Cas no 2171171-82-5 ((2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid
• CAS No: 2171171-82-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6307023
• PubChem ID: 165562276
• Update Time: 2025-10-29

(2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid
• EN300-1475911
• 2171171-82-5
• (2S,3R)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-3-4-9-17(14-23(30)28-24(16(2)29)25(31)32)27-26(33)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24,29H,3-4,9,14-15H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)/t16-,17+,24+/m1/s1
• InChI Key： JOZHFJHEKCTNPN-KCYKTTMJSA-N
• SMILES： O(C(N[C@H](CC(N[C@H](C(=O)O)[C@@H](C)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid

Introduction to (2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic Acid (CAS No: 2171171-82-5)

The compound (2S,3R)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid (CAS No: 2171171-82-5) is a highly specialized organic molecule with significant applications in the fields of peptide synthesis and drug delivery systems. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in modern medicinal chemistry.

The structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group for amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group plays a critical role in controlling the reactivity of the amino acid during the synthesis process, ensuring precise control over the sequence and stereochemistry of the resulting peptide chain.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of enantiomerically pure compounds. The (2S,3R) configuration of this compound ensures high specificity in its interactions with biological targets, making it a promising candidate for therapeutic applications. Researchers have demonstrated that such stereochemically defined molecules can significantly improve the efficacy and reduce the side effects of drugs.

In addition to its role in peptide synthesis, this compound has been explored for its potential in bioconjugation and enzymatic catalysis. The hydroxyl group present in the molecule provides a site for further functionalization, enabling the creation of bioactive molecules with tailored properties. Recent advancements in click chemistry have further expanded the utility of this compound, allowing for rapid and efficient assembly of complex molecular architectures.

The synthesis of (2S,3R)-2-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid involves a multi-step process that combines principles from organic chemistry and chiral synthesis. Key steps include the selective protection of amino groups using the Fmoc strategy and the precise control of stereochemistry during each reaction step. These methods ensure that the final product retains its desired physical and chemical properties.

From an analytical standpoint, this compound has been extensively studied using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure, purity, and stability under various conditions. Such analyses are crucial for ensuring the reliability of this compound in both research and industrial settings.

In conclusion, (2S,3R)-2-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxybutanoic acid (CAS No: 2171171-82-5) represents a cutting-edge tool in modern chemical research. Its unique combination of stereochemistry and functional groups makes it indispensable in peptide synthesis, drug design, and bioconjugation technologies. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is likely to grow even further.